![molecular formula C16H19N3O3 B7345593 (3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide](/img/structure/B7345593.png)
(3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of (3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide is not fully understood. However, it is believed to exert its effects by modulating certain neurotransmitters and receptors in the brain and peripheral nervous system.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. This compound has been shown to reduce inflammation and pain, as well as reduce the frequency and severity of seizures.
Advantages and Limitations for Lab Experiments
The advantages of using (3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide in lab experiments include its potent activity and well-established synthesis method. However, the limitations of this compound include its low solubility and potential toxicity at high doses.
Future Directions
There are several future directions for the research of (3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide. These include:
1. Further studies on the mechanism of action of this compound.
2. Investigation of the potential use of this compound in the treatment of various diseases, such as epilepsy and chronic pain.
3. Development of new synthesis methods to improve the yield and purity of the final product.
4. Exploration of the potential use of this compound as a lead compound for the development of new drugs with similar activity.
In conclusion, this compound is a promising compound with various potential applications in the field of medicine. Further research is needed to fully understand its mechanism of action and potential uses.
Synthesis Methods
The synthesis of (3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide involves the reaction of 3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide with a suitable reagent. The reaction conditions and reagents used may vary depending on the desired yield and purity of the final product.
Scientific Research Applications
(3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has been studied extensively for its potential applications in the field of medicine. This compound has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases.
properties
IUPAC Name |
(3R,4S)-3-benzyl-4-hydroxy-N-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c1-11-7-15(18-22-11)17-16(21)19-9-13(14(20)10-19)8-12-5-3-2-4-6-12/h2-7,13-14,20H,8-10H2,1H3,(H,17,18,21)/t13-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFVLWGZCHRKPEM-ZIAGYGMSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)N2CC(C(C2)O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NO1)NC(=O)N2C[C@H]([C@@H](C2)O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.